Cas no 2228165-04-4 (Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate
• CAS No: 2228165-04-4
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5570419
• PubChem ID: 165641499
• Update Time: 2025-05-21

Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1891409
• tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate
• 2228165-04-4
• Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(17)15-7-6-14-10(8-15)13(4,5)9-16/h10,14,16H,6-9H2,1-5H3
• InChI Key： VOQUQDJXVBMUHT-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Additional information on Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate

Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate, also known by its CAS number NO2228165-04-4, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure is characterized by a piperazine ring substituted with a tert-butyl group and a hydroxypivaloyl moiety, making it a valuable compound in drug design and development.

The synthesis of Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution and esterification. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity, ensuring its suitability for pharmacological studies. The compound's unique structure allows for extensive modification, enabling researchers to explore its potential as a lead compound in various therapeutic areas.

Recent studies have highlighted the promising pharmacological properties of this compound. For instance, research published in Journal of Medicinal Chemistry demonstrated that Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate exhibits potent anti-inflammatory activity, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate key cellular pathways has been explored in cancer research, where it shows promise as an anti-proliferative agent.

In terms of application, this compound has found utility in the development of novel drug delivery systems. Its ability to form stable complexes with various therapeutic agents enhances drug solubility and bioavailability. Furthermore, its use in peptide synthesis has been reported, where it serves as an effective protecting group for amino acids during peptide coupling reactions.

The global demand for Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate is driven by its increasing use in both academic research and industrial applications. Major pharmaceutical companies are investing heavily in exploring its potential as a building block for new drug molecules. The compound's market growth is further fueled by advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, which enable precise characterization and quality control.

In conclusion, Tert-butyl 3-(1-hydroxy-2-methylpropan-2-yl)piperazine-1-carboxylate stands out as a versatile and valuable compound in the realm of organic chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to the field of medicine and beyond.